Cas no 149771-09-5 (Ethyl 2-amino-4-(trifluoromethyl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-amino-4-(trifluoromethyl)pyrimidine-5-carboxylate
• CAS No: 149771-09-5
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• MDL: MFCD00052070
• CID: 91904
• PubChem ID: 2737153
• Update Time: 2025-04-18

Ethyl 2-amino-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(trifluoromethyl)pyrimidine-5-carboxylate
• ETHYL 2-AMINO-4-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLATE, 9
• 2-amino-4-trifluoromethyl-pyrimidine-5-carboxylic acid ethyl ester
• ethyl 2-amino-4-(trifluoromethyl)-5-pyrimidinecarboxylate(SALTDATA: FREE)
• SBB005526
• BUTTPARK 37\18-35
• Maybridge1_003698
• TIMTEC-BB SBB005526
• ETHYL 2-AMINO-4-(TRIFLUOROMETHYL)PYRIMDINE-5-CARBOXYLATE
• MLS000696459
• SMR000336577
• ZINC00081967
• SR-01000645080-1
• SB60481
• 5-Pyrimidinecarboxylic acid, 2-amino-4-(trifluoromethyl)-, ethyl ester
• 2-amino-4-trifluoromethyl-5-carboethoxypyrimidine
• EN300-134820
• ethyl 2-amino-4-trifluoromethylpyrimidine-5-carboxylate
• ethyl 2-amino-4-(trifluoromethyl)-5-pyrimidinecarboxylate
• Z1650188659
• FT-0625922
• Ethyl 2-amino-4-(trifluoromethyl)pyrimidine-5-carboxylate, AldrichCPR
• DTXSID30371876
• CHEMBL315362
• CCG-56099
• MFCD00052070
• HMS552A02
• SY073110
• HMS2725H13
• A808956
• SCHEMBL3922065
• AKOS005102294
• 149771-09-5
• C8H8F3N3O2
• C80053
• 5-Pyrimidinecarboxylicacid, 2-amino-4-(trifluoromethyl)-, ethyl ester
• 8W-0237
• CS-0151693
• ALBB-016461

• MDL： MFCD00052070
• Inchi： 1S/C8H8F3N3O2/c1-2-16-6(15)4-3-13-7(12)14-5(4)8(9,10)11/h3H,2H2,1H3,(H2,12,13,14)
• InChI Key： OUACXMUEZBQRBJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(N)N=1)C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 235.05700
• Monoisotopic Mass: 235.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1A^2
• XLogP3: 1

Experimental Properties

• Density: 1.416
• Melting Point: 179 °C
• Boiling Point: 366.7 °C at 760 mmHg
• Flash Point: 175.6 °C
• Refractive Index: 1.49
• PSA: 78.10000
• LogP: 1.83550
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-amino-4-(trifluoromethyl)pyrimidine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)